Cas no 1206985-66-1 (N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide
• CAS No: 1206985-66-1
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5932613
• PubChem ID: 45497070
• Update Time: 2025-05-24

N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide
• 1206985-66-1
• N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-1,2-dihydroindene-1-carboxamide
• F5735-0032
• AKOS024517351
• N-(5-methylisoxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide
• VU0519305-1

• Inchi： 1S/C14H12N2O3/c1-8-6-13(16-19-8)15-14(18)11-7-12(17)10-5-3-2-4-9(10)11/h2-6,11H,7H2,1H3,(H,15,16,18)
• InChI Key： HHHFKWXOPWPRFB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(NC2C=C(C)ON=2)=O)C1

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide

N-(5-Methyl-1,2-Oxazol-3-Yl)-3-Oxo-2,3-Dihydro-1H-Indene-1-Carboxamide: A Comprehensive Overview

N-(5-Methyl-1,2-Oxazol-3-Yl)-3-Oxo-2,3-Dihydro-1H-Indene-1-Carboxamide is a compound with the CAS number 1206985-66-1. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery. The molecule consists of a 5-methyl oxazole ring fused with an indene moiety, which contributes to its intriguing chemical properties.

The oxazole ring is a heterocyclic structure known for its stability and ability to participate in various chemical reactions. The indene core, on the other hand, is a bicyclic aromatic system that is often associated with anti-inflammatory and anticancer properties. The combination of these two functional groups in the same molecule makes N-(5-Methyl-1,2-Oxazol-3-Yl)-3-Oxo-2,3-Dihydro-1H-Indene-1-Carboxamide a promising candidate for further research.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have found that it can interact with key enzymes involved in inflammation and oxidative stress, making it a potential therapeutic agent for conditions such as arthritis and neurodegenerative diseases. The carboxamide group in the molecule plays a crucial role in its bioactivity by enhancing solubility and improving its ability to cross cellular membranes.

In terms of synthesis, N-(5-Methyl-1,2-Oxazol-3-Yl)-3-Oxo-2,3-Dihydro-1H Indene 1 Carboxamide can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent amidation reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with the principles of green chemistry.

One of the most exciting developments in the study of this compound is its application in targeted drug delivery systems. By modifying the oxazole ring with specific functional groups, researchers have been able to create derivatives that selectively bind to certain receptors on cancer cells. This selectivity reduces off-target effects and increases the efficacy of the drug while minimizing side effects.

Moreover, computational studies using molecular docking techniques have provided valuable insights into the binding modes of N-(5-Methyl 1 2 Oxazol 3 Yl) 3 Oxo 2 3 Dihydro 1H Indene 1 Carboxamide with various protein targets. These studies have revealed that the molecule exhibits strong binding affinities towards several kinases and proteases, further supporting its potential as a therapeutic agent.

In conclusion, N-(5-Methyl 1 2 Oxazol 3 Yl) 3 Oxo 2 3 Dihydro 1H Indene 1 Carboxamide is a versatile compound with significant potential in the fields of medicinal chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future drug development efforts.